Cas no 1807220-29-6 (5-Chloro-4-methyl-2-(trifluoromethyl)aniline)

• Product Name: 5-Chloro-4-methyl-2-(trifluoromethyl)aniline
• CAS No: 1807220-29-6
• MF: C₈H₇ClF₃N
• MW: 209.596091508865
• CID: 5003731
• Update Time: 2025-05-20

5-Chloro-4-methyl-2-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-4-methyl-2-(trifluoromethyl)aniline

• Inchi： 1S/C8H7ClF3N/c1-4-2-5(8(10,11)12)7(13)3-6(4)9/h2-3H,13H2,1H3
• InChI Key： KNIOHURBPRLMPK-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(F)(F)F)C=C1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 183
• XLogP3: 3.1
• Topological Polar Surface Area: 26

Additional information on 5-Chloro-4-methyl-2-(trifluoromethyl)aniline

5-Chloro-4-methyl-2-(trifluoromethyl)aniline: A Comprehensive Overview

The compound with CAS No. 1807220-29-6, commonly referred to as 5-Chloro-4-methyl-2-(trifluoromethyl)aniline, is a highly specialized aromatic amine derivative. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its unique structural properties and versatile applications. The 5-Chloro substituent, along with the 4-methyl and 2-(trifluoromethyl) groups, imparts distinct electronic and steric effects, making it a valuable building block in the synthesis of advanced materials and bioactive molecules.

Recent studies have highlighted the importance of 5-Chloro-4-methyl-2-(trifluoromethyl)aniline in the development of novel materials for energy storage applications. Researchers have demonstrated that this compound can serve as a precursor for synthesizing high-performance cathode materials in lithium-ion batteries. The presence of the trifluoromethyl group significantly enhances the electronic conductivity and thermal stability of the resulting materials, making them suitable for use in high-energy-density battery systems. These findings underscore the potential of this compound in addressing the growing demand for sustainable energy solutions.

In addition to its role in materials science, 5-Chloro-4-methyl-2-(trifluoromethyl)aniline has also been explored for its pharmacological applications. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties, making it a promising candidate for drug development. The chlorinated aromatic ring contributes to its ability to interact with biological systems, while the trifluoromethyl group enhances its stability and bioavailability. Ongoing research is focused on optimizing its pharmacokinetic profile to maximize its therapeutic potential.

The synthesis of 5-Chloro-4-methyl-2-(trifluoromethyl)aniline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include nucleophilic aromatic substitution, Friedel-Crafts alkylation, and triflation reactions. Recent advancements in catalytic chemistry have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation. These developments are critical for scaling up production to meet the increasing demand from various industries.

The structural versatility of 5-Chloro-4-methyl-2-(trifluoromethyl)aniline also makes it an ideal substrate for click chemistry applications. Its ability to undergo rapid and selective reactions under mild conditions has facilitated the construction of complex molecular architectures. For instance, researchers have utilized this compound as a starting material for synthesizing functional polymers with tailored properties for use in sensors, actuators, and biomedical devices.

In conclusion, 5-Chloro-4-methyl-2-(trifluoromethyl)aniline (CAS No. 1807220-29-6) is a multifaceted compound with a wide range of applications across diverse scientific disciplines. Its unique combination of structural features makes it an invaluable tool in modern chemical research. As new discoveries continue to emerge, this compound is poised to play an even more significant role in shaping the future of materials science, pharmacology, and beyond.